Cas no 5459-40-5 (4-Ethoxystyrene)

4-Ethoxystyrene Properties

Names and Identifiers

• p-vinylphenetole
• 1-ethenyl-4-ethoxybenzene
• EINECS 226-729-6
• 5459-40-5
• 4-Vinylphenetole
• XML26X6K54
• UNII-XML26X6K54
• p-Ethoxystyrene
• NSC-24179
• 1-Ethoxy-4-vinylbenzene
• AS-58048
• A857153
• EN300-1243725
• SY254103
• SCHEMBL181498
• 4-Ethoxystyrene, technical grade, 90%
• NS00033139
• 1-Ethoxy-4-vinylbenzene #
• AKOS009156981
• DTXSID10203020
• FT-0618392
• 4-Ethoxystyrene
• F87405
• Benzene, 1-ethenyl-4-ethoxy-
• NSC24179
• CS-0204512
• MFCD00009097
• NSC 24179
• p-Vinylphenetole
• DB-052613
• +Expand

• MDL： MFCD00009097
• InChIKey： OBRYRJYZWVLVLF-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O/c1-3-9-5-7-10(8-6-9)11-4-2/h3,5-8H,1,4H2,2H3
• SMILES： C=CC1=CC=C(C=C1)OCC
• BRN： 1935209

Computed Properties

• Exact Mass: 148.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 148.088815
• Heavy Atom Count: 11
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 2.72830
• PSA: 9.23000
• Refractive Index: n20/D 1.549(lit.)
• Boiling Point: 99-100 °C11 mm Hg(lit.)
• Flash Point: 190 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.99 g/mL at 25 °C(lit.)

4-Ethoxystyrene Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R20/21/22; R40
• Dangerous goods sign： Xn
• Storage Condition：0-6°C
• Risk Phrases： 20/21/22-40-22

4-Ethoxystyrene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%